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Comparative MIC Data for Fenticonazole

The table below consolidates fenticonazole MIC data for C. albicans and other relevant species from

multiple studies.

Candida Species
MIC50 / MIC90
(mg/L)

Epidemiological Cut-off
(ECOFF) (mg/L)

Study Details

C. albicans 0.03 - 0.25 [1] /

0.06 [2]

1.0 [3] [4] EUCAST method; 249

isolates [1]

C. parapsilosis 0.03 - 0.06 [2] 2.0 [3] [4] EUCAST method; 52

isolates [2]

N. glabratus (C.

glabrata)

0.25 [2] 2.0 [3] [4] EUCAST method; 44

isolates [2]

C. tropicalis 0.125 [2] Information not located EUCAST method; 39

isolates [2]

Key observations from the data:
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Potency against *C. albicans: Fenticonazole exhibits low MIC values against C. albicans, indicating

high potency [1].
Activity against non-albicans species: The activity against C. parapsilosis is particularly strong,

while Nakaseomyces glabratus (formerly C. glabrata) shows higher MICs, consistent with its known
reduced azole susceptibility profile [3] [2].

Epidemiological Cut-off Values (ECOFFs): A 2025 study established local ECOFFs to distinguish
wild-type isolates from those with acquired resistance mechanisms. For C. albicans, the fenticonazole

ECOFF was set at 1 mg/L [3] [4].

Summary of Key Experimental Protocols

The reliability of MIC data depends on standardized methodologies. Here are the protocols from the cited

studies:

Strain Origin and Identification: Clinical isolates were obtained from patients with vulvovaginal
candidiasis (VVC) or vaginitis [3] [2] [1]. Species identification was confirmed using Matrix-Assisted

Laser Desorption/Ionization Time-of-Flight Mass Spectrometry (MALDI-TOF MS) [3] [2].
Antifungal Susceptibility Testing (AFST):

Standard Used: European Committee on Antimicrobial Susceptibility Testing (EUCAST) E.Def
7.4 definitive document [3].

Methodology: Broth microdilution in RPMI 1640 medium, buffered to pH 7.0 with MOPS and
supplemented with 2% glucose [3] [2].

Compound Preparation: Fenticonazole powder was dissolved in dimethyl sulfoxide (DMSO) to
create a stock solution, followed by two-fold serial dilutions to achieve the final test

concentration range [3] [1].
Inoculum and Incubation: A standardized suspension of fungal cells was prepared and

incubated at 35°C. The MIC endpoint for azoles was defined as a 50% reduction in turbidity
compared to the growth control well [2].

Time-Kill Assays: To characterize fungicidal activity, studies inoculated isolates in broth with
fenticonazole at concentrations of 0.5x to 8x the MIC. Aliquots were taken over 24 hours, plated, and

counted to determine the time required to achieve a 99.9% reduction in the initial inoculum [2].

Azole Resistance Mechanisms in Candida albicans

Interpreting MIC data requires understanding potential resistance mechanisms. The following pathway

outlines primary azole resistance pathways in C. albicans, which are relevant for contextualizing higher MIC

values.
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The primary mechanisms that can lead to elevated fenticonazole MIC values include:

Efflux Pump Overexpression: Increased expression of CDR1 and CDR2 (ATP-binding cassette
transporters) genes is a significant mechanism associated with reduced azole susceptibility and can

affect multiple azoles [5].
Target Site Alteration: Mutations or overexpression of the ERG11 gene, which encodes the enzyme

targeted by azoles, can reduce the drug's binding efficacy [5].

Interpretation Guide for Researchers

Utilize ECOFFs for Surveillance: In the absence of formal clinical breakpoints (CBPs) for VVC, the
provided ECOFF of 1 mg/L for *C. albicans* is a critical tool [3]. Isolates with MICs above this value

(non-wild type) are likely to have acquired resistance mechanisms and may be associated with
treatment failure.

Correlate with Fluconazole Susceptibility: Research indicates that fluconazole non-wild type
isolates consistently show higher MICs to other azoles, including fenticonazole [3]. Fluconazole

susceptibility can serve as a useful indicator for potential cross-resistance.
Consider the Model for In Vivo Correlation: Be cautious when extrapolating in vitro MIC data to

clinical outcomes. One study noted that C. albicans strains exhibiting "trailing" growth with
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voriconazole failed to respond to treatment in a Galleria mellonella infection model, despite having

susceptible MICs [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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